Cas no 54608-07-0 (6-methyl-4-oxo-5-Heptenoic acid)

• Product name: 6-methyl-4-oxo-5-Heptenoic acid
• CAS No: 54608-07-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 2136121
• PubChem ID: 54106294

6-methyl-4-oxo-5-Heptenoic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-oxo-5-Heptenoic acid
• 54608-07-0
• 5-Heptenoic acid, 6-methyl-4-oxo-
• NDZLMNNKVFNTQV-UHFFFAOYSA-N
• DA-35991
• 6-methyl-4-oxohept-5-enoic acid
• SCHEMBL1497363

• Inchi： InChI=1S/C8H12O3/c1-6(2)5-7(9)3-4-8(10)11/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： NDZLMNNKVFNTQV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives